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Compound Name: Naltriben mesylate
Cat. No.: B1199974
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Naltriben mesylate, a potent
and selective &-opioid receptor antagonist. It details the compound's structure, chemical and
pharmacological properties, and its known signaling pathways. This guide is intended to serve
as a foundational resource for professionals engaged in pharmacological research and drug
development.

Chemical Structure and Properties

Naltriben mesylate is the methanesulfonate salt of Naltriben. It is a derivative of the opioid
antagonist naltrexone and is structurally related to naltrindole.

Chemical Names: 17-(Cyclopropylmethyl)-6,7-didehydro-3,143-dihydroxy-4,5a-epoxy-6,7-2',3'-
benzo[b]furanomorphinan mesylate; Naltriben methanesulfonate; Naltrindole benzofuran
mesylate.[1]

IUPAC Name: (1S,2S,21R)-22-(cyclopropylmethyl)-11,14-dioxa-22-azaheptacyclo[13.9.1.0? ,
1302, 2204, 120°, 10019, 25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-
diol;methanesulfonic acid.[1]
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Structure:

e Naltriben (Parent Compound):

o Molecular Formula: C26H25NOa4

o Molecular Weight: 415.49 g/mol

e Naltriben Mesylate:

o Molecular Formula: C26H25NOa4 - CH403S[2]

o Molecular Weight: 511.59 g/mol [2]

Physicochemical Properties

Quantitative physicochemical data for Naltriben mesylate are summarized in the table below.
Notably, experimental values for melting point and pKa are not readily available in the public

domain literature.

Property

Value

Source(s)

CAS Number

122517-78-6

[2]

Molecular Formula

C26H25NOa4 - CH403S

Molecular Weight 511.59 g/mol
Appearance Off-white solid
Soluble in DMSO (up to 50 mM
Solubility with gentle warming; 14 mg/mL
at ~60°C)
Purity >98% (by HPLC)

Storage Conditions

Desiccate at room temperature

or store at -20°C for long-term

Melting Point Not reported
pKa Not reported
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Pharmacological Properties

Naltriben is a highly potent and selective antagonist for the &-opioid receptor (DOR), with a
particular preference for the d2 subtype. Its high affinity and selectivity make it a critical tool for
differentiating between opioid receptor subtypes in pharmacological studies. In addition to its
primary activity, Naltriben also functions as an activator of the Transient Receptor Potential
Melastatin 7 (TRPM7) channel.

Opioid Receptor Binding Affinity
The antagonist properties of Naltriben mesylate are defined by its binding affinities (Ki) for the
three main opioid receptor subtypes.

Receptor Subtype Binding Affinity (Ki) Source(s)
0-Opioid 0.013 nM

p-Opioid 19 nM

K-Opioid 152 nM

These values demonstrate a selectivity of approximately 1,460-fold for &- over p-receptors and
11,690-fold for &- over k-receptors.

TRPM7 Channel Activation

Naltriben has been identified as an activator of the TRPM7 channel, a non-selective cation
channel involved in cellular magnesium homeostasis and other physiological processes.

Target Activity Value (ECso) Source(s)

TRPM7 Activation 20.7 uM

Signaling Pathways

Naltriben mesylate's biological effects are mediated through at least two distinct signaling
pathways: antagonism of the d-opioid receptor and activation of the TRPM7 channel.
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0-Opioid Receptor Antagonism

As a DOR antagonist, Naltriben blocks the canonical G-protein coupled receptor signaling
cascade initiated by endogenous or exogenous DOR agonists. This pathway involves the
inhibition of adenylyl cyclase and modulation of ion channels.

Click to download full resolution via product page

Figure 1. Naltriben's antagonistic action at the &-opioid receptor.

TRPM7 Activation and Downstream Effects

Naltriben's activation of the TRPM7 channel leads to cation influx (primarily Ca2+ and Mg2*),
which can trigger downstream signaling cascades, including the MAPK/ERK pathway. This has
been particularly studied in the context of glioblastoma cell migration.
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Figure 2. Naltriben-induced TRPM7 activation of the MAPK/ERK pathway.
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Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and specific binding assays of
Naltriben mesylate are not fully available in publicly accessible literature. The following
sections provide representative methodologies based on common laboratory practices for
similar compounds and assays.

Synthesis of Naltriben

Disclaimer: A specific, detailed protocol for the synthesis of Naltriben is not publicly available.
The following is a generalized representation based on the synthesis of related naltrindole
analogues, which typically involves the Fischer indole synthesis.

The synthesis likely proceeds from naltrexone, reacting it with a substituted phenylhydrazine
under acidic conditions to form the fused indole ring system characteristic of Naltriben.

Mesylate Salt
Formation
(Methanesulfonic Acid)

Fischer Indole

Synthesis
‘Substituted (Acid Catalyst, Heat)
Phenylhydrazine

Naltriben Pure Naltriben Naltriben Mesylate

Purification
(Chromatography)

Click to download full resolution via product page

Figure 3. A representative workflow for the synthesis of Naltriben mesylate.

Radioligand Competition Binding Assay (Representative
Protocol)

This protocol describes a general method for determining the binding affinity (Ki) of Naltriben
mesylate for opioid receptors using a competition binding assay.

1. Membrane Preparation:

e Homogenize brain tissue (e.g., rat cortex) or cultured cells expressing the opioid receptor of
interest in ice-cold lysis buffer (e.g., 50 mM Tris-HCI, pH 7.4, with protease inhibitors).
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Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 min at 4°C) to remove nuclei
and large debris.

Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g for 20 min at 4°C) to
pellet the cell membranes.

Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed
centrifugation.

Resuspend the final pellet in an appropriate assay buffer (e.g., 50 mM Tris-HCI, 5 mM MgClz,
pH 7.4) and determine the protein concentration (e.g., using a BCA assay).

. Competition Binding Assay:
In a 96-well plate, add the following to each well for a final volume of 250 pL.:

o 50 pL of assay buffer (for total binding) or a high concentration of a non-radiolabeled
universal opioid ligand like naloxone (for non-specific binding).

o 50 pL of various concentrations of Naltriben mesylate (the competitor).

o 50 pL of a specific radioligand (e.g., [BH][DAMGO for u-receptors, [BH|[DPDPE for &-
receptors, [2H]U69,593 for k-receptors) at a fixed concentration near its Kd value.

o 100 pL of the prepared membrane homogenate (typically 50-120 ug of protein).

Incubate the plate for 60-90 minutes at a controlled temperature (e.g., 25-30°C) with gentle
agitation to reach equilibrium.

. Filtration and Counting:

Terminate the binding reaction by rapid vacuum filtration through glass fiber filters (e.qg.,
GF/C filters presoaked in polyethyleneimine to reduce non-specific binding) using a cell
harvester.

Quickly wash the filters three to four times with ice-cold wash buffer (e.g., 50 mM Tris-HCI,
pH 7.4) to remove unbound radioligand.
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e Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound
radioactivity using a liquid scintillation counter.

4. Data Analysis:
» Calculate specific binding by subtracting the non-specific binding from the total binding.

» Plot the percentage of specific binding against the log concentration of Naltriben mesylate
to generate a competition curve.

o Determine the ICso (the concentration of Naltriben mesylate that inhibits 50% of the specific
binding of the radioligand).

o Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = ICso / (1 +
[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant
for the receptor.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis (Representative Protocol)

This protocol provides a general framework for assessing the purity of Naltriben mesylate.
Specific parameters would require experimental optimization.

1. Instrumentation and Conditions:
e HPLC System: A standard HPLC system with a UV detector.
e Column: Areverse-phase C18 column (e.g., 4.6 x 250 mm, 5 um particle size).

* Mobile Phase: A gradient mixture of Solvent A (e.g., 0.1% trifluoroacetic acid or formic acid in
water) and Solvent B (e.g., acetonitrile or methanol).

e Flow Rate: 1.0 mL/min.
o Detection Wavelength: Determined by UV scan; likely in the 220-280 nm range.

« Injection Volume: 10-20 pL.
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e Column Temperature: 25-30°C.
2. Sample Preparation:

o Accurately weigh and dissolve a sample of Naltriben mesylate in a suitable solvent (e.g.,
DMSO or the mobile phase) to a known concentration (e.g., 1 mg/mL).

« Filter the solution through a 0.45 um syringe filter before injection.

3. Chromatographic Run:

e Equilibrate the column with the initial mobile phase conditions.

« Inject the prepared sample.

e Run the gradient elution program to separate Naltriben mesylate from any impurities.
» Monitor the elution profile at the predetermined wavelength.

4. Data Analysis:

« |dentify the peak corresponding to Naltriben mesylate based on its retention time,
confirmed with a reference standard if available.

» Calculate the purity by determining the area of the main peak as a percentage of the total
area of all peaks in the chromatogram. The formula is: % Purity = (Area of Main Peak / Total
Area of All Peaks) x 100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Naltriben Mesylate: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199974/docs#naltriben-mesylate-a-technical-guide-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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